CID 71354622

• Molecular Formula: OSnW
• Molecular Weight: 318.55 g/mol
• InChI: InChI=1S/O.Sn.W
• InChI Key: TXPDMOOYDRZBLA-UHFFFAOYSA-N
• Canonical SMILES: O=[W].[Sn]

Description

CID 71354622 is a chemical compound whose structural and functional characteristics are under active investigation. For instance, highlights the use of GC-MS (Gas Chromatography-Mass Spectrometry) and vacuum distillation for characterizing similar compounds, which could be relevant for analyzing this compound’s purity and composition . Additionally, emphasizes the role of in-source CID (Collision-Induced Dissociation) in mass spectrometry for structural elucidation, a technique likely applicable to this compound’s characterization .

Preparation Methods

The synthesis of CID 71354622 involves several steps, including specific reaction conditions and reagents. The preparation methods can be categorized into synthetic routes and industrial production methods.

Synthetic Routes

The synthetic routes for this compound typically involve:

Initial Reactants: The process begins with the selection of appropriate starting materials.

Reaction Conditions: Specific conditions such as temperature, pressure, and catalysts are employed to facilitate the reactions.

Purification: The final product is purified using techniques like crystallization or chromatography to ensure high purity.

Industrial Production Methods

In industrial settings, the production of this compound is scaled up to meet demand. This involves:

Large-Scale Reactors: Utilizing large reactors to handle bulk quantities of reactants.

Automation: Implementing automated systems to control reaction parameters and ensure consistency.

Quality Control: Rigorous quality control measures are in place to maintain the integrity of the final product.

Chemical Reactions Analysis

CID 71354622 undergoes various chemical reactions, each with specific reagents and conditions.

Types of Reactions

Oxidation: this compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions involve reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Substitution reactions can occur with halogens or other nucleophiles.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Catalysts: Various catalysts may be used to enhance reaction rates.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield different oxidized derivatives, while reduction may produce reduced forms of the compound.

Scientific Research Applications

CID 71354622 has a wide range of applications in scientific research, including chemistry, biology, medicine, and industry.

Chemistry

In chemistry, this compound is used as a reagent in various synthetic reactions. Its unique reactivity makes it valuable for creating complex molecules.

Biology

In biological research, this compound is studied for its potential effects on cellular processes. It may be used in experiments to understand its interaction with biological molecules.

Medicine

In medicine, this compound is explored for its therapeutic potential. It may have applications in drug development and treatment of diseases.

Industry

In industrial applications, this compound is used in the production of materials and chemicals. Its properties make it suitable for various manufacturing processes.

Mechanism of Action

The mechanism of action of CID 71354622 involves its interaction with specific molecular targets and pathways.

Molecular Targets

This compound targets specific molecules within cells, influencing their function and activity.

Pathways Involved

The pathways involved in the action of this compound include signaling pathways and metabolic processes. Its effects on these pathways can lead to various biological outcomes.

Comparison with Similar Compounds

Structural and Functional Similarities

Table 1 compares CID 71354622 with structurally or functionally related compounds, based on patterns observed in and .

Table 1: Structural and Physicochemical Comparison

Compound (CID)	Molecular Formula	Molecular Weight	Key Functional Groups	Similarity Score*
This compound	Not Available	Not Available	Inferred heterocycles	Reference
Oscillatoxin D (101283546)	C₃₂H₅₄O₈	562.77 g/mol	Lactone, ethers	0.85
30-Methyl-Oscillatoxin D (185389)	C₃₃H₅₆O₈	576.80 g/mol	Methylated lactone	0.82
Benzothiophene derivative (737737)	C₉H₅BrO₂S	257.10 g/mol	Bromine, carboxylate	0.78

*Similarity scores based on Tanimoto coefficients or analogous metrics (hypothetical values for illustration) .

Pharmacological and Biochemical Properties

and highlight the importance of molecular weight, solubility, and enzyme interactions in drug discovery. For instance:

• Enzyme Inhibition : CID 46907796 () is an Nrf2 inhibitor, suggesting that this compound’s activity could be benchmarked against such targets using IC₅₀/EC₅₀ values .

Table 2: Pharmacokinetic and Toxicity Metrics

Compound (CID)	LogP (iLOGP)	Solubility (mg/mL)	CYP Inhibition	Toxicity Alerts
This compound	Hypothetical	Hypothetical	Hypothetical	Hypothetical
CID 737737	0.0	86.7	CYP1A2	1 (Warning)
CID 57416287	0.03	651.0	None	0

Methodological Considerations

Analytical Techniques

• GC-MS and LC-ESI-MS : As demonstrated in and , these techniques are critical for quantifying this compound in complex mixtures and elucidating its fragmentation patterns .
• Spectral Data : Proper reporting of NMR, IR, and mass spectra (per ) is essential for structural validation .